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Compound of Interest

Compound Name: LY 303511 hydrochloride

Cat. No.: B1191713

Get Quote

Executive Safety Summary
Immediate Action Required: LY 303511 hydrochloride is a bioactive kinase inhibitor with

potential environmental toxicity and suspected carcinogenicity. It must never be disposed of

down the drain or in general municipal trash.

Primary Hazard: Specific Target Organ Toxicity (STOT), Skin/Eye Irritation, Suspected

Carcinogen (H351), Toxic to Aquatic Life (H411).

Disposal Class: Hazardous Chemical Waste (Incineration required).

Critical Restriction:NO sink disposal. This compound is toxic to aquatic life and persists in

water systems.

Chemical Profile & Biological Context
Understanding the biological mechanism of LY 303511 is critical for assessing the risk of

exposure during disposal. Unlike its analogue LY 294002, this compound does not inhibit PI3K

but is a potent inhibitor of Casein Kinase 2 (CK2).
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Property Technical Detail

Chemical Name LY 303511 Hydrochloride

CAS Number 854127-90-5

Molecular Formula C₁₉H₁₇NO₃ • HCl

Biological Activity
CK2 Inhibitor, Kv channel blocker.[1] Negative

control for PI3K studies.

Solubility
Soluble in DMSO (>10 mg/mL), Ethanol. Water

soluble (as salt).

Hazard Codes
H351 (Suspected Carcinogen), H411 (Toxic to

aquatic life).

Pre-Disposal Safety Protocol
Before handling waste containing LY 303511, establish the following safety barrier.

Personal Protective Equipment (PPE):

Respiratory: N95 or P100 respirator required if handling solid powder outside a biosafety

cabinet.

Skin: Double nitrile gloves (0.11 mm minimum thickness).

Eyes: Chemical splash goggles.

Spill Management (Immediate):

Solid Spill: Do not dry sweep.[2] Wet the powder slightly with an inert solvent (e.g., heptane)

or water to prevent dust generation, then wipe up with chemically resistant pads.

Liquid Spill: Absorb with vermiculite or spill pads.

Disposal of Cleanup Materials: All spill debris must be treated as Hazardous Solid Waste

(see Protocol A).
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Step-by-Step Disposal Workflows
Protocol A: Pure Solid Waste (Powder/Expired Vials)
Use this for: Expired vials, weighing boats, contaminated gloves, and spill debris.

Containment: Place the solid waste into a clear, sealable polyethylene bag (4 mil thickness).

Secondary Containment: Place the sealed bag into a secondary rigid container (e.g., a wide-

mouth HDPE jar).

Labeling: Affix a hazardous waste label.

Constituents: "LY 303511 Hydrochloride (Solid)."

Hazard Checkbox: Toxic, Irritant.

Stream: Designate for High-Temperature Incineration.

Protocol B: Stock Solutions (DMSO/Ethanol)
Use this for: High-concentration aliquots (e.g., 10 mM - 50 mM).

Segregation: Do not mix with aqueous waste.

Container: Transfer into a dedicated "Organic Solvent Waste" carboy (HDPE or Glass).

Compatibility:

Because LY 303511 is a hydrochloride salt, it contains chloride ions.

Best Practice: Dispose of in the Halogenated Organic Solvent stream to prevent potential

corrosion issues in non-halogenated incinerators, although small volumes (<5 mL) are

often accepted in general organic waste depending on institutional policy.

Labeling: "Halogenated Organic Waste: DMSO, LY 303511 HCl."

Protocol C: Cell Culture Media & Aqueous Waste
Use this for: Media containing µM concentrations of drug.
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CRITICAL WARNING: Unlike standard cell culture waste, media containing LY 303511 cannot

be bleached and flushed due to aquatic toxicity (H411).

Collection: Collect all treated media in a dedicated "Aqueous Chemical Waste" carboy.

Deactivation: Do not autoclave (heat may volatilize or create toxic byproducts without

destroying the core structure).

Disposal: Hand over to Environmental Health & Safety (EHS) as Aqueous Toxic Waste.

Disposal Logic Visualization
The following diagram outlines the decision-making process for segregating LY 303511 waste

streams to ensure compliance and safety.
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Figure 1: Decision matrix for LY 303511 waste segregation. Note the strict prohibition of drain

disposal for aqueous fractions.[3]

Regulatory Compliance (RCRA & EPA)
While LY 303511 is not explicitly listed on the EPA "P-List" (Acutely Hazardous) or "U-List", it

falls under the "Characteristic Hazardous Waste" definition due to toxicity.

RCRA Classification: Unlisted Hazardous Waste.
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Generator Status: Waste containing this compound counts toward your facility's monthly

hazardous waste generation totals.

Satellite Accumulation: Containers must remain closed at all times except when adding

waste. They must be located at or near the point of generation (e.g., inside the fume hood).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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